![molecular formula C9H11ClF3NO B1616474 2-Amino-1-[3-(trifluoromethyl)phenyl]ethan-1-ol hydrochloride CAS No. 62064-75-9](/img/structure/B1616474.png)
2-Amino-1-[3-(trifluoromethyl)phenyl]ethan-1-ol hydrochloride
Overview
Description
2-Amino-1-[3-(trifluoromethyl)phenyl]ethan-1-ol hydrochloride, also known as TFEA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. TFEA is a white crystalline powder that is soluble in water and has a molecular weight of 233.68 g/mol.
Scientific Research Applications
Synthesis Techniques
A highly enantioselective addition technique has been developed for the synthesis of protected trans-1,2-amino alcohols, showcasing efficient methods to generate enantiopure compounds from commercially available materials. This methodology emphasizes the compound's relevance in the synthesis of highly specific and pure chemical entities (James A. Birrell, E. Jacobsen, 2013).
Polymer and Material Science
Research has introduced a novel fluorinated aromatic diamine monomer, synthesized by coupling processes involving similar chemical structures, leading to the development of new fluorine-containing polyimides. These polymers exhibit outstanding solubility, thermal stability, and mechanical properties, underscoring the potential of related compounds in creating advanced materials (D. Yin et al., 2005).
Chemical Transformations
A conceptually new amination method for alcohols using α-hydroxy esters as substrates has been proposed, demonstrating the compound's utility in introducing amino functionalities through nucleophilic substitution. This represents a significant advancement in chemical synthesis techniques, offering a straightforward method for transforming alcohols into amines (V. Gasparik, V. Dalla, B. Decroix, 2002).
Protective Reagents in Peptide Synthesis
The compound has been utilized as a precursor in the development of new protecting reagents for peptide synthesis, enabling the protection of the N-H terminal of amino acids. This application is crucial for the synthesis of peptides without racemization, highlighting its importance in biochemistry and pharmaceutical sciences (M. G. Gorbunova et al., 1991).
Advanced Catalysis
Studies have explored the use of bis(trifluoromethyl)phenylboronic acid derivatives as catalysts for dehydrative amidation between carboxylic acids and amines. This research demonstrates the compound's relevance in catalysis, particularly in peptide synthesis, by providing a method that enhances the efficiency of amidation reactions (Ke Wang et al., 2018).
Mechanism of Action
Target of Action
The primary target of 2-Amino-1-[3-(trifluoromethyl)phenyl]ethan-1-ol hydrochloride is Phenylethanolamine N-methyltransferase . This enzyme plays a crucial role in the biosynthesis of the catecholamine neurotransmitters norepinephrine and epinephrine.
Mode of Action
Given its structural similarity to other phenylethanolamines, it may interact with its target enzyme to modulate the production of catecholamine neurotransmitters .
Biochemical Pathways
The compound likely affects the catecholamine biosynthesis pathway, given its interaction with Phenylethanolamine N-methyltransferase . Changes in this pathway can have downstream effects on neurological function and response to stress.
properties
IUPAC Name |
2-amino-1-[3-(trifluoromethyl)phenyl]ethanol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3NO.ClH/c10-9(11,12)7-3-1-2-6(4-7)8(14)5-13;/h1-4,8,14H,5,13H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULQSDBFSKLIUNU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(CN)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClF3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80977645 | |
Record name | 2-Amino-1-[3-(trifluoromethyl)phenyl]ethan-1-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80977645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62064-75-9 | |
Record name | 62064-75-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=293159 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Amino-1-[3-(trifluoromethyl)phenyl]ethan-1-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80977645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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